Cas no 2104985-38-6 (Ethyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate)

• Product Name: Ethyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate
• CAS No: 2104985-38-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5222750
• PubChem ID: 153545606
• Update Time: 2024-11-05

Ethyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate
• 2104985-38-6
• CS-0137404
• PB48214
• ethyl 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylate
• PS-15907
• SCHEMBL23645428
• SY321499
• E88230

• Inchi： 1S/C10H14N2O3/c1-2-14-10(13)8-7-9-12(11-8)5-3-4-6-15-9/h7H,2-6H2,1H3
• InChI Key： GZHZNWKSSHHHMM-UHFFFAOYSA-N
• SMILES： O1CCCCN2N=C(C(OCC)=O)C=C12

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.4Ų